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Compound of Interest

Compound Name: 3-Hydroxyazetidine hydrochloride

Cat. No.: B016518

An In-depth Technical Guide to the Safe Handling of 3-Hydroxyazetidine Hydrochloride

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides a comprehensive overview of the safety and
handling precautions for 3-Hydroxyazetidine hydrochloride (CAS No: 18621-18-6), a key
building block in pharmaceutical synthesis.

Hazard Identification and Classification

3-Hydroxyazetidine hydrochloride is classified as a hazardous substance. It is harmful if
swallowed, causes skin irritation, can cause serious eye damage, and may cause respiratory
irritation.[1][2][3][4] The Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals provides the following classifications:

Hazard Class Category
Acute Toxicity, Oral 4
Skin Corrosion/Irritation 2
Serious Eye Damage/Eye Irritation 1

Specific Target Organ Toxicity - Single Exposure 3

Signal Word: Danger([1]
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Hazard Statements (H-phrases):

H302: Harmful if swallowed.[1][2][5]

H315: Causes skin irritation.[1][2][5]

H318: Causes serious eye damage.[1][2][5]

H335: May cause respiratory irritation.[1][2][5]

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of a substance is crucial for

its safe handling and storage.

Property Value

Appearance White solid

Molecular Formula CsH7NO - HCI
Molecular Weight 109.55 g/mol

CAS Number 18621-18-6

Melting Point 85-92 °C

Boiling Point 170.7°C at 760 mmHg
Flash Point 120.4°C

Water Solubility

Soluble in water, DMSO, and methanol

Storage Conditions

Room temperature, in a dry, cool, and well-

ventilated place

Vapor Pressure

0.464mmHg at 25°C

Experimental Protocols: Safe Handling and

Emergency Procedures
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Adherence to strict protocols is essential to minimize risk of exposure and to respond
effectively in case of an accident.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling 3-Hydroxyazetidine
hydrochloride to determine the appropriate level of PPE. The following are general
recommendations:

Eye Protection: Wear chemical safety goggles or a face shield that conforms to EU Standard
EN166 or OSHA's 29 CFR 1910.133 regulations.[6]

Hand Protection: Handle with gloves. Nitrile rubber gloves are a suitable material. Gloves
must be inspected prior to use and disposed of properly after.[7]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[8]
A lab coat is mandatory.

Respiratory Protection: For operations that may generate dust, a NIOSH/MSHA or European
Standard EN 149 approved respirator should be used.[8] A dust mask of type N95 (US) is
also recommended.

Safe Handling Protocol

» Ventilation: Always handle 3-Hydroxyazetidine hydrochloride in a well-ventilated area,
preferably in a chemical fume hood.[1][2]

Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

[1][6]

Dust Formation: Avoid the formation of dust and aerosols.[1] Use dry clean-up procedures
and do not use air hoses for cleaning.[2]

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after
handling.[2][6]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[1][2] Keep
away from incompatible materials such as strong oxidizing agents.[6]
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Emergency First Aid Protocols

Immediate and appropriate first aid is critical in the event of exposure.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Remove contact lenses if present and easy to do. Continue rinsing. Seek
immediate medical attention.[1][6]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation occurs, get medical advice/attention. Remove contaminated clothing and wash
it before reuse.[1][2][6]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If you
feel unwell, call a POISON CENTER or doctor/physician.[1][2][6]

 Ingestion: If swallowed, rinse the mouth. Call a POISON CENTER or doctor/physician if you
feel unwell.[1][2][6]

Spill Cleanup Protocol

o Evacuate: Clear the area of all personnel.
o Ventilate: Ensure adequate ventilation.
o Containment: Prevent the spillage from entering drains or water courses.
e Cleanup:
o Wear appropriate PPE, including a dust respirator.

o For minor spills, use dry clean-up procedures. Sweep or vacuum up the material and
place it in a clean, dry, sealable, labeled container for disposal.[2] Do not use air hoses for
cleaning.[2]

o For major spills, alert the fire brigade and control personal contact with the substance.[2]

» Disposal: Dispose of the waste in accordance with local, state, and federal regulations.[1][2]
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Visualization of Safety Procedures

The following diagrams illustrate the logical workflows for handling 3-Hydroxyazetidine
hydrochloride safely.
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Safe Handling Workflow for 3-Hydroxyazetidine Hydrochloride

Preparation

Conduct Risk Assessment

'

Select Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

'

Ensure Proper Ventilation
(Fume Hood)

Handling

Handle Substance

o

Avoid Skin/Eye Contact Minimize Dust Formation No Eating, Drinking, or Smoking

Post-Handling

Wash Hands Thoroughly

Y

Store in a Tightly Closed Container
in a Cool, Dry, Well-Ventilated Area
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Emergency Response Protocol for Exposure

Exposure Occurs

Eye Contact Skin Contact Inhalation Ingestion
/ Emergency Response Protocol\ig‘r Exposure \
Rinse with water for 15+ minutes. Wash with soap and water for 15+ minutes. Move to fresh air. .
; K . Rinse mouth.
Remove contact lenses. Remove contaminated clothing. Keep comfortable for breathing. ©alll o Baftsar (e o losiar ol
Seek immediate medical attention. Seek medical attention if irritation persists. Call a Poison Center or doctor if unwell. |

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Hydroxyazetidine hydrochloride safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016518#3-hydroxyazetidine-hydrochloride-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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